methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
Overview
Description
“Methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C9H10O2S . It has a molecular weight of 182.24 g/mol . The IUPAC name for this compound is “methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate” and it has a CAS number of 353269-02-0 .
Molecular Structure Analysis
The compound has a complex structure with a cyclopenta[b]thiophene ring, which is a five-membered ring containing four carbon atoms and one sulfur atom . The compound also contains a carboxylate functional group attached to the ring .Physical And Chemical Properties Analysis
The compound has several computed properties. It has a XLogP3-AA value of 2.5, indicating its partition coefficient between octanol and water, which is a measure of its lipophilicity . It has no hydrogen bond donors, three hydrogen bond acceptors, and two rotatable bonds . Its exact mass and monoisotopic mass are both 182.04015073 g/mol . Its topological polar surface area is 54.5 Ų, and it has 12 heavy atoms . The compound has a complexity of 193 .Scientific Research Applications
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Chemical Synthesis
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Pharmaceuticals and Agrochemicals
- Thiophenes, the class of compounds to which methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate belongs, are widely used as building blocks in many agrochemicals and pharmaceuticals .
- They are included in antibacterial, antifungal, analgesic, antiinflammatory, antioxidant, local anesthetic, and antitumor agents .
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Coordination Chemistry
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Photochromic and Thermochromic Characteristics
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Synthesis of Active Arylidene
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Laboratory Chemicals
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Synthesis of Active Arylidene
properties
IUPAC Name |
methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O2S/c1-11-9(10)8-5-6-3-2-4-7(6)12-8/h5H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFMSWHJIFIRYNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(S1)CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80407912 | |
Record name | methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80407912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate | |
CAS RN |
353269-02-0 | |
Record name | methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80407912 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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